Cas no 85335-55-3 (Ru(bpm)3(PF6)2)

• Product Name: Ru(bpm)3(PF6)2
• CAS No: 85335-55-3
• MF: C₂₄H₁₈F₁₂N₁₂P₂Ru
• MW: 865.478484630585
• CID: 4657349
• PubChem ID: 168014109
• Update Time: 2025-07-21

Ru(bpm)3(PF6)2 Chemical and Physical Properties

Names and Identifiers

• 2-pyrimidin-2-ylpyrimidine;ruthenium(2+);dihexafluorophosphate
• 85335-55-3
• AKOS040767387
• Ru(bpm)3(PF6)2

• Inchi： 1S/3C8H6N4.2F6P.Ru/c3*1-3-9-7(10-4-1)8-11-5-2-6-12-8;2*1-7(2,3,4,5)6;/h3*1-6H;;;/q;;;2*-1;+2
• InChI Key： WGCZQVVEQALTTB-UHFFFAOYSA-N
• SMILES： [Ru+2].[P-](F)(F)(F)(F)(F)F.[P-](F)(F)(F)(F)(F)F.N1C=CC=NC=1C1N=CC=CN=1.N1C=CC=NC=1C1N=CC=CN=1.N1C=CC=NC=1C1N=CC=CN=1

Computed Properties

• Exact Mass: 866.010441g/mol
• Monoisotopic Mass: 866.010441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 51
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155Ų

Additional information on Ru(bpm)3(PF6)2

Professional Introduction to Compound with CAS No. 85335-55-3 and Product Name: Ru(bpm)3(PF6)2

The compound with CAS No. 85335-55-3 and the product name Ru(bpm)3(PF6)2 represents a significant advancement in the field of coordination chemistry and its applications in modern pharmaceuticals and materials science. This tris(bipyridine)ruthenium(II) complex, featuring a hexafluorophosphate counterion, has garnered considerable attention due to its unique electronic properties and versatile catalytic capabilities. This introduction delves into the structural characteristics, synthetic methodologies, and most notably, the latest research findings that underscore the compound's potential in various high-value applications.

The molecular structure of Ru(bpm)3(PF6)2 (where bpm stands for 2,2'-bipyridine) consists of a central ruthenium(II) ion coordinated to three bipyridine ligands. The bipyridine ligands are renowned for their ability to stabilize transition metal centers while facilitating electron transfer processes, making this complex an excellent candidate for applications in photodynamic therapy and photocatalysis. The hexafluorophosphate (PF6-) counterion enhances the stability of the complex in solution-phase reactions, further broadening its utility in chemical synthesis.

Recent studies have highlighted the role of Ru(bpm)3(PF6)2 in developing advanced catalysts for organic transformations. Its ability to facilitate cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, under mild conditions has made it a preferred choice for synthetic chemists. The high efficiency and selectivity of these reactions are attributed to the robust electron-donating properties of the bipyridine ligands, which optimize the redox potential of the ruthenium center.

In the realm of pharmaceutical applications, Ru(bpm)3(PF6)2 has been explored as a photosensitizer in photodynamic therapy (PDT). PDT is a treatment modality that utilizes light-activated compounds to generate reactive oxygen species (ROS), which selectively destroy malignant cells. The excited state properties of Ru(bpm)3(PF6)2, when irradiated with visible light, make it an effective agent for generating singlet oxygen—a potent cytotoxic species. Ongoing research aims to improve its bioavailability and target specificity by modifying its ligand framework.

The compound's potential in energy conversion technologies is another area of active investigation. Its ability to participate in multielectron transfer processes makes it suitable for use in dye-sensitized solar cells (DSSCs). In DSSCs, Ru(bpm)3(PF6)2 acts as a sensitizer, absorbing light and transferring electrons to a semiconductor electrode. Recent advancements in this field have demonstrated efficiencies exceeding 10%, positioning this complex as a competitive alternative to traditional dyes used in DSSCs.

Furthermore, the luminescent properties of Ru(bpm)3(PF6)2 have been exploited in developing advanced materials for optoelectronic devices. Its strong emission intensity and long excited-state lifetime make it an ideal candidate for use in light-emitting diodes (LEDs), organic light-emitting diodes (OLEDs), and sensors. Researchers have reported significant improvements in device performance by incorporating this complex into polymer matrices, enhancing charge transport and luminescence efficiency.

The synthesis of Ru(bpm)3(PF6)2 typically involves a two-step process: first, the formation of a Ruthenium(II)-bipyridine precursor through metalation followed by reaction with hexafluorophosphoric acid to yield the final product. Optimization of synthetic conditions is crucial to achieving high yields and purity. Recent innovations in synthetic methodologies have focused on greener approaches, utilizing water as a solvent and reducing reliance on toxic reagents.

Economic considerations also play a pivotal role in the adoption of Ru(bpm)3(PF6)2) in industrial applications. The cost-effectiveness of its synthesis and scalability remain key factors influencing its commercial viability. Manufacturers are increasingly investing in continuous flow chemistry techniques to improve production efficiency while maintaining cost competitiveness.

Future directions for research on Ru(bpm)3(PF6)2) include exploring its role in medical imaging techniques such as positron emission tomography (PET). By incorporating radioactive isotopes into its structure, researchers aim to develop novel contrast agents that offer higher resolution images with reduced radiation exposure compared to current methods.

In conclusion,Ru(bpm)3(PF6)2 represents a multifaceted compound with broad applications spanning pharmaceuticals, energy conversion, and materials science. Its unique electronic properties coupled with recent advancements in synthetic methodologies have positioned it as a cornerstone material for next-generation technologies. As research continues to uncover new possibilities for this compound,Ru(bpm)3(PF6)2 will undoubtedly play an integral role in shaping future innovations across multiple scientific disciplines.